Cas no 1206979-19-2 (1-Chloro-7-(difluoromethoxy)isoquinoline)

• Product Name: 1-Chloro-7-(difluoromethoxy)isoquinoline
• CAS No: 1206979-19-2
• MF: C₁₀H₆ClF₂NO
• MW: 229.610548496246
• CID: 5735021
• PubChem ID: 130046772
• Update Time: 2025-08-04

1-Chloro-7-(difluoromethoxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-7-(difluoromethoxy)isoquinoline
• 1206979-19-2
• Isoquinoline, 1-chloro-7-(difluoromethoxy)-

• Inchi： 1S/C10H6ClF2NO/c11-9-8-5-7(15-10(12)13)2-1-6(8)3-4-14-9/h1-5,10H
• InChI Key： YQHFCRDBQRERKY-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2C=CN=1)OC(F)F

Computed Properties

• Exact Mass: 229.0105978g/mol
• Monoisotopic Mass: 229.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 327.2±37.0 °C(Predicted)
• pka: 1.42±0.33(Predicted)

Additional information on 1-Chloro-7-(difluoromethoxy)isoquinoline

1-Chloro-7-(difluoromethoxy)isoquinoline: A Comprehensive Overview

The compound 1-Chloro-7-(difluoromethoxy)isoquinoline (CAS No. 1206979-19-2) is a highly specialized organic molecule belonging to the isoquinoline family. Isoquinolines are a class of heterocyclic compounds that have garnered significant attention in the fields of pharmacology, organic synthesis, and materials science due to their diverse biological activities and structural versatility. The specific substitution pattern of this compound, featuring a chlorine atom at position 1 and a difluoromethoxy group at position 7, imparts unique chemical and physical properties that make it a valuable research subject.

Recent studies have highlighted the potential of 1-Chloro-7-(difluoromethoxy)isoquinoline as a promising candidate in drug discovery. Its structural features, including the electron-withdrawing groups (EWGs) such as chlorine and difluoromethoxy, enhance its ability to interact with biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-tumor activity by modulating key signaling pathways involved in cancer progression. The presence of EWGs also contributes to improved pharmacokinetic properties, such as enhanced solubility and bioavailability, which are critical for drug efficacy.

The synthesis of 1-Chloro-7-(difluoromethoxy)isoquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Organic Letters* detailed a novel route utilizing palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity. This approach not only simplifies the synthesis but also opens avenues for further functionalization of isoquinoline derivatives, enabling the exploration of new chemical space for drug development.

In terms of applications, 1-Chloro-7-(difluoromethoxy)isoquinoline has shown promise in various therapeutic areas beyond oncology. For example, its anti-inflammatory properties have been investigated in preclinical models of chronic inflammatory diseases, such as arthritis and neuroinflammation. Additionally, preliminary studies suggest potential anti-microbial activity against drug-resistant pathogens, addressing the urgent need for new antibiotics.

The structural uniqueness of 1-Chloro-7-(difluoromethoxy)isoquinoline also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing novel catalysts for industrial processes. Furthermore, its electronic properties render it suitable for applications in optoelectronics and sensor technologies.

Despite its potential, the development of 1-Chloro-7-(difluoromethoxy)isoquinoline into clinical use requires thorough safety assessments. Recent toxicological studies indicate that while the compound demonstrates low acute toxicity, long-term effects on organ systems need further investigation. Regulatory frameworks emphasize the importance of understanding both efficacy and safety profiles before advancing into human trials.

In conclusion, 1-Chloro-7-(difluoromethoxy)isoquinoline stands at the forefront of chemical innovation, offering exciting possibilities across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future advancements in medicine and materials science.